Cas no 1805838-83-8 (2-Chloro-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-Chloro-5-(2-oxopropyl)mandelic acid
• CAS No: 1805838-83-8
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4941777
• Update Time: 2025-05-28

2-Chloro-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11ClO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
• InChI Key： GCEQUPPYYIKKBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(C)=O)=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-Chloro-5-(2-oxopropyl)mandelic acid

Comprehensive Analysis of 2-Chloro-5-(2-oxopropyl)mandelic acid (CAS No. 1805838-83-8): Properties, Applications, and Industry Trends

2-Chloro-5-(2-oxopropyl)mandelic acid (CAS 1805838-83-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chloro-substituted mandelic acid derivative combines a ketone functional group with an aromatic ring, making it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a chiral building block for drug development, especially in designing enzyme inhibitors and metabolite analogs.

The compound's molecular structure (C₁₁H₁₁ClO₄) features a 2-chloro substituent and 2-oxopropyl side chain, which influence its stereochemical properties and reactivity patterns. Recent studies highlight its utility in asymmetric synthesis, where the chiral center at the mandelic acid core enables precise control over molecular configurations. This aligns with current industry demands for high-purity intermediates in targeted drug delivery systems.

In analytical chemistry, 1805838-83-8 demonstrates notable HPLC retention behavior, making it useful as a chromatographic reference standard. Laboratories employ advanced techniques like LC-MS and NMR spectroscopy to characterize its purity, with particular focus on the ketone proton signals (δ 2.1-2.3 ppm) and aromatic region (δ 7.2-7.8 ppm). These analytical data help optimize process chemistry workflows for scale-up production.

The compound's solubility profile (soluble in polar aprotic solvents like DMF and DMSO) facilitates its use in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent patent literature reveals growing applications in developing kinase-targeted therapies, where its hydrogen bond acceptor sites enable specific protein interactions. This connects to trending research areas like precision medicine and computational drug design.

From a green chemistry perspective, synthetic routes to 2-Chloro-5-(2-oxopropyl)mandelic acid are being optimized to reduce environmental impact. Modern protocols emphasize catalytic methods over stoichiometric reagents, with biocatalytic approaches showing promise for enantioselective production. These developments address the pharmaceutical industry's push toward sustainable manufacturing practices.

Quality control specifications for CAS 1805838-83-8 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metal content. Storage recommendations suggest 2-8°C under inert atmosphere to preserve the ketone functionality from degradation. These parameters are critical for compliance with ICH guidelines in pharmaceutical applications.

Emerging research explores the compound's potential in material science, particularly as a monomer for functional polymers with pH-responsive properties. The carboxylic acid group allows for further derivatization, enabling creation of smart materials for biomedical devices. This multidisciplinary applicability makes 2-Chloro-5-(2-oxopropyl)mandelic acid a compound of interest across scientific domains.

Market analysis indicates growing demand for specialty fine chemicals like 1805838-83-8, driven by increased R&D investment in small molecule therapeutics. Suppliers are developing custom synthesis services to meet researcher needs for modified mandelic acid derivatives, with particular focus on structure-activity relationship studies. This trend reflects broader shifts toward fragment-based drug discovery methodologies.

For researchers handling this compound, proper personal protective equipment (lab coat, gloves, eye protection) is recommended during manipulation. While not classified as hazardous under standard protocols, its powder form requires dust control measures to prevent inhalation exposure. These safety considerations align with modern laboratory best practices for chemical handling.

Future directions for 2-Chloro-5-(2-oxopropyl)mandelic acid research may explore its metabolic pathways in biological systems or applications in diagnostic probe development. The compound's structural versatility positions it as a valuable tool for advancing medicinal chemistry and chemical biology research in coming years.